2,6-Difluoro-N-(8-(4-fluorobenzenesulfonyl)-5,6,7,8-tetrahydro[1,8]naphthyridin-2-yl)benzamide

• Molecular Formula: C21H16F3N3O3S
• Molecular Weight: 447.4 g/mol
• IUPAC Name: 2,6-difluoro-N-[8-(4-fluorophenyl)sulfonyl-6,7-dihydro-5H-1,8-naphthyridin-2-yl]benzamide
• InChI: InChI=1S/C21H16F3N3O3S/c22-14-7-9-15(10-8-14)31(29,30)27-12-2-3-13-6-11-18(25-20(13)27)26-21(28)19-16(23)4-1-5-17(19)24/h1,4-11H,2-3,12H2,(H,25,26,28)
• InChI Key: CPTDADUIVMYZMM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N=C(C=C2)NC(=O)C3=C(C=CC=C3F)F)N(C1)S(=O)(=O)C4=CC=C(C=C4)F

Description

2,6-Difluoro-N-(8-(4-fluorobenzenesulfonyl)-5,6,7,8-tetrahydro[1,8]naphthyridin-2-yl)benzamide is a useful research compound. Its molecular formula is C21H16F3N3O3S and its molecular weight is 447.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-Difluoro-N-(5,6,7,8-tetrahydro[1,8]naphthyridin-2-yl)benzamide (30 mg, 0.10 mmol) was dissolved in dichloromethane (0.3 mL) and pyridine (0.025 mL, 0.31 mmol). 4-Fluorobenzenesulfonyl chloride (23 mg, 0.12 mmol) was then added and the reaction mixture was stirred at room temperature for 12 hours. Next, the reaction mixture was washed with 1M HCl(aq), sat'd NaHCO3(aq), and brine. The resulting organic solution was concentrated, dissolved in DMSO, and purified by HPLC to give 2,6-difluoro-N-(8-(4-fluorobenzenesulfonyl)-5,6,7,8-tetrahydro[1,8]naphthyridin-2-yl]benzamide. 1H NMR 250 MHz CDCl3 δ 8.13 (bs, 1H), 8.03 (dd, J=7.9, 4.3 Hz, 2H), 7.83 (d, J=7.9 Hz, 1H), 7.48 (p, J=6.5 Hz, 1H), 7.38 (d, J=7.9 Hz, 1H), 7.15 (t, J=7.9 Hz, 2H), 7.06 (t, J=7.8 Hz, 2H), 4.07 (dd, J=5.8, 4.3 Hz, 2H), 2.76 (t, J=6.5 Hz, 2H), 2.06 (p, J=5.8 Hz, 2H). LCMS (ESI): calc. C21H16F3N3O3S=447; obs. M+H=448.